Cas no 1053656-44-2 (2-(6-Chloro-4-(trifluoromethyl)pyridin-2-ylsulfanyl)acetic acid)

• Product Name: 2-(6-Chloro-4-(trifluoromethyl)pyridin-2-ylsulfanyl)acetic acid
• CAS No: 1053656-44-2
• MF: C₈H₅ClF₃NO₂S
• MW: 271.644010305405
• MDL: MFCD11052387
• CID: 4679019
• Update Time: 2025-10-05

2-(6-Chloro-4-(trifluoromethyl)pyridin-2-ylsulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-Chloro-4-(trifluoromethyl)pyridin-2-ylsulfanyl)acetic acid
• 2-((6-Chloro-4-(trifluoromethyl)pyridin-2-yl)thio)acetic acid
• 2-{[6-chloro-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetic acid
• 2-[[6-Chloro-4-(trifluoromethyl)pyridin-2-yl]sulfanyl]acetic acid
• PC400630
• {[6-chloro-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetic acid

• MDL： MFCD11052387
• Inchi： 1S/C8H5ClF3NO2S/c9-5-1-4(8(10,11)12)2-6(13-5)16-3-7(14)15/h1-2H,3H2,(H,14,15)
• InChI Key： PQZNOFRSZMJZHD-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CC(=N1)SCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Topological Polar Surface Area: 75.5

Additional information on 2-(6-Chloro-4-(trifluoromethyl)pyridin-2-ylsulfanyl)acetic acid

2-(6-Chloro-4-(trifluoromethyl)pyridin-2-ylsulfanyl)acetic Acid: A Comprehensive Overview

The compound 2-(6-Chloro-4-(trifluoromethyl)pyridin-2-ylsulfanyl)acetic acid, with the CAS number 1053656-44-2, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound is notable for its unique structural features, which include a pyridine ring substituted with chlorine and trifluoromethyl groups, as well as a sulfanyl group attached to an acetic acid moiety. These structural elements contribute to its potential biological activity and versatility in various applications.

Recent studies have highlighted the importance of sulfur-containing compounds in drug discovery, particularly those with heterocyclic frameworks. The presence of the pyridine ring in 2-(6-Chloro-4-(trifluoromethyl)pyridin-2-ylsulfanyl)acetic acid makes it a promising candidate for exploring interactions with biological targets such as enzymes and receptors. The trifluoromethyl group, a common substituent in pharmaceuticals, enhances lipophilicity and stability, while the chlorine atom introduces additional electronic effects that can modulate bioactivity.

One of the most intriguing aspects of this compound is its potential role in inhibiting key enzymes associated with diseases such as cancer and inflammation. For instance, researchers have reported that analogs of this compound exhibit selective inhibition of kinases, which are critical for cell signaling pathways. The sulfanyl group, in particular, has been shown to play a pivotal role in enhancing the binding affinity of the molecule to its target proteins.

In addition to its medicinal applications, 2-(6-Chloro-4-(trifluoromethyl)pyridin-2-ylsulfanyl)acetic acid has also been investigated for its potential use in agrochemicals. Its ability to inhibit plant pathogens and pests has been explored in recent studies, suggesting its utility as a novel pesticide or fungicide. The trifluoromethyl group contributes to its stability under environmental conditions, making it a viable option for agricultural applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis pathway, improving yield and purity. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the sulfanyl group, reducing reaction time and enhancing efficiency.

From an environmental standpoint, understanding the fate and behavior of 2-(6-Chloro-4-(trifluoromethyl)pyridin-2-ylsulfanyl)acetic acid in ecosystems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a key role in its transformation. However, further research is needed to assess its long-term impact on soil and aquatic environments.

In conclusion, 2-(6-Chloro-4-(trifluoromethyl)pyridin-2-ylsulfanyl)acetic acid represents a fascinating example of how structural complexity can be harnessed to design compounds with diverse biological activities. Its unique combination of functional groups positions it as a valuable tool in both medicinal and agrochemical research. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to these fields.